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Compound of Interest

Compound Name: DCG04

Cat. No.: B15576931

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal procedures for DCGO04, a
multivalent ligand and activity-based probe for cysteine cathepsins. Given the absence of a
specific Safety Data Sheet (SDS) for DCGO04, it is crucial to handle and dispose of this
compound as potentially hazardous chemical waste. This approach is warranted due to the
presence of an epoxide group in its structure and the lack of comprehensive toxicological data.

Immediate Safety and Handling Precautions

Before handling DCGO04, it is imperative to adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE):

PPE Category Recommendation

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemically resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

Engineering Controls:
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e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

e Ensure an eyewash station and safety shower are readily accessible.

Immediate Actions in Case of Exposure:

Exposure Route First Aid Measures

Inhalation Move to fresh air.

) Immediately wash the affected area with soap
Skin Contact
and water.

Eye Contact Rinse cautiously with water for several minutes.

_ Do not induce vomiting. Seek immediate
Ingestion _ _
medical attention.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of DCG04 waste,
including unused product, contaminated materials, and empty containers.

Experimental Protocol for Waste Neutralization (If Applicable):

Currently, there is no established and verified protocol for the chemical neutralization of DCG04
for disposal purposes. Therefore, all DCG04 waste must be treated as hazardous chemical
waste.

Waste Segregation and Collection:

» Designate a Waste Container: Use a dedicated, properly labeled, and leak-proof container
for all DCG04 waste. The container must be compatible with the chemical nature of the
waste.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"DCGO04," and any known hazard symbols.
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e Segregation: Do not mix DCG04 waste with other chemical waste streams unless
compatibility has been confirmed. Incompatible wastes should be segregated to prevent
dangerous reactions.[1]

e Solid Waste:
o Unused/Expired DCGO04: Collect in the designated hazardous waste container.

o Contaminated Labware: Items such as pipette tips, tubes, and gloves that are
contaminated with DCGO04 should be collected in a sealed bag and placed in the solid
hazardous waste container.[2]

e Liquid Waste:

o Solutions Containing DCGO04: Collect all aqueous and solvent-based solutions containing
DCGO04 in a designated liquid hazardous waste container.

o Empty Containers:
o Triple-rinse the empty DCGO04 container with a suitable solvent.[3][4][5]

o Collect the first rinseate as hazardous liquid waste.[1] Subsequent rinsates may also need
to be collected depending on local regulations.

o After thorough rinsing and air-drying, deface or remove the original label and dispose of
the container according to your institution's guidelines for non-hazardous lab glass or
plastic.[1][3][4]

Storage and Disposal:

o Storage: Store the sealed hazardous waste container in a designated and well-ventilated
satellite accumulation area, away from incompatible materials.[2][4]

» Disposal Request: Once the waste container is full, or in accordance with your institution's
waste pickup schedule, arrange for its collection by the Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[1][3] Never dispose of
DCGO04 waste down the drain or in the regular trash.[1]
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Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal

of DCG04 and associated waste.
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Caption: DCGO04 Disposal Workflow Diagram.

Disclaimer: This information is intended as a guide and may need to be adapted to comply with
your institution's specific policies and local regulations. Always consult your institution's
Environmental Health and Safety (EHS) department for definitive guidance on hazardous

waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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